Cas no 1371529-31-5 (1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea)

• Product Name: 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea
• CAS No: 1371529-31-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6439663
• PubChem ID: 47201821
• Update Time: 2025-10-28

1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-744066
• 1371529-31-5
• 1-(3-ethynylphenyl)-3-(3-methylbutan-2-yl)urea
• 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea

• Inchi： 1S/C14H18N2O/c1-5-12-7-6-8-13(9-12)16-14(17)15-11(4)10(2)3/h1,6-11H,2-4H3,(H2,15,16,17)
• InChI Key： LYHMPKROSYOHRW-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C#C)C=1)NC(C)C(C)C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea

Introduction to 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea (CAS No. 1371529-31-5)

1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea, identified by its CAS number 1371529-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an ethynyl group on the phenyl ring and a bulky 3-methylbutan-2-yl substituent on the urea moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea have been subjects of extensive study due to its promising pharmacological profile. The ethynylphenyl moiety is particularly noteworthy, as it can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling, which is a cornerstone of modern organic synthesis. This reactivity allows for the facile introduction of additional functional groups, enabling the development of novel derivatives with enhanced biological activity. Meanwhile, the 3-methylbutan-2-yl group introduces steric hindrance and lipophilicity, which can modulate the compound's solubility and membrane permeability—critical factors in drug design.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea. Molecular dynamics simulations and quantum mechanical calculations have revealed that this compound exhibits favorable binding affinities with certain biological targets, making it a valuable scaffold for drug discovery. Specifically, studies suggest that its structure may interact with enzymes and receptors involved in inflammatory pathways, offering potential applications in treating chronic inflammatory diseases. These findings align with the growing interest in developing small-molecule modulators that target complex disease mechanisms.

The pharmacokinetic properties of 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea are another critical area of investigation. Preliminary in vitro studies have demonstrated that this compound exhibits moderate solubility in both aqueous and lipid-based environments, suggesting its potential for oral administration or topical application. Additionally, metabolic stability assays indicate that it undergoes limited degradation under physiological conditions, which could enhance its bioavailability. These characteristics make it an attractive candidate for further development into a lead compound for therapeutic agents.

In the context of drug discovery pipelines, 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea has been explored as a starting point for structure-based drug design. By leveraging high-throughput screening (HTS) technologies and virtual screening methods, researchers have identified analogs with improved potency and selectivity. For instance, modifications to the phenyl ring or the urea moiety have yielded derivatives with enhanced binding to specific protein targets while minimizing off-target effects. Such discoveries underscore the importance of rational drug design in optimizing molecular candidates for clinical translation.

The role of 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-yl)urea in addressing unmet medical needs has also been highlighted in recent literature. Emerging evidence suggests that this compound may play a role in modulating immune responses by interacting with key signaling pathways involved in inflammation and autoimmunity. Given the rising prevalence of autoimmune disorders worldwide, such findings hold significant clinical implications. Furthermore, its structural versatility allows for customization to target other therapeutic areas, including neurodegenerative diseases and cancer biology.

Future research directions for 1-(3-Ethynylphenyl)-3-(3-methylbutan-2-uyl)urea include exploring its potential as an antiviral agent or an antimicrobial agent. The unique combination of functional groups in its structure provides a rich framework for designing molecules capable of disrupting viral replication or bacterial biofilm formation. Collaborative efforts between synthetic chemists and biologists are essential to translate these laboratory findings into tangible therapeutic interventions.

The development of 1-(3-Ethynylphenyl)-3-(methylbutan--2--yI)urea also underscores the importance of green chemistry principles in pharmaceutical synthesis. Efforts to optimize synthetic routes for higher yields and reduced environmental impact are increasingly prioritized in modern drug discovery programs. Techniques such as catalytic hydrogenation or photochemical reactions have been explored to streamline the preparation of this compound while minimizing waste generation.

In conclusion,1(---EthynI phenyI)--(---methylbutan--yI)urea (CAS No.--1371529--31--5) represents a promising chemical entity with multifaceted applications in medicinal chemistry. Its unique structural features combined with emerging pharmacological data position it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its biological activities,this compound is poised to make significant contributions to human health through innovative drug design strategies.